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Compound of Interest

Compound Name:
Tris(1-chloro-2-propyl) Phosphate-

d18

Cat. No.: B12377662 Get Quote

CAS Number: 1447569-78-9

This technical guide provides an in-depth overview of Tris(1-chloro-2-propyl) phosphate-d18,

a deuterated analog of the widely used flame retardant and plasticizer, Tris(1-chloro-2-propyl)

phosphate (TCPP). This document is intended for researchers, scientists, and drug

development professionals, offering comprehensive data, experimental protocols, and insights

into its application and toxicological profile.

Chemical and Physical Properties
Tris(1-chloro-2-propyl) phosphate-d18 is primarily utilized as an internal standard in

analytical chemistry for the quantification of its non-labeled counterpart, TCPP, in various

environmental and biological matrices.[1] Its deuteration provides a distinct mass spectrometric

signature, enabling precise and accurate measurements.

Table 1: Quantitative Data for Tris(1-chloro-2-propyl) Phosphate-d18 and unlabeled TCPP

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12377662?utm_src=pdf-interest
https://www.benchchem.com/product/b12377662?utm_src=pdf-body
https://www.benchchem.com/product/b12377662?utm_src=pdf-body
https://www.pharmaffiliates.com/en/1447569-78-9-tris-1-chloro-2-propyl-phosphate-d18-pasti085780.html
https://www.benchchem.com/product/b12377662?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12377662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
Tris(1-chloro-2-propyl)
Phosphate-d18

Tris(1-chloro-2-propyl)
Phosphate (unlabeled)

CAS Number 1447569-78-9[1] 13674-84-5

Molecular Formula C9D18Cl3O4P C9H18Cl3O4P

Molecular Weight 345.68 g/mol [1] 327.56 g/mol

Appearance Yellow Oil
Colorless or light-yellow

transparent liquid

Purity Typically ≥98% Varies by grade

Solubility
Soluble in most organic

solvents

Soluble in most organic

solvents, 1,080 mg/L in water

at 20°C[2]

Storage Temperature
2-8°C Refrigerator, Under inert

atmosphere
Room temperature

Experimental Protocols
The primary application of Tris(1-chloro-2-propyl) phosphate-d18 is as an internal standard

for analytical quantification of TCPP. Below are representative experimental protocols for

sample preparation and analysis using gas chromatography-mass spectrometry (GC-MS).

Sample Preparation: Extraction from Water
This protocol is adapted from methodologies for the analysis of organophosphate flame

retardants in aqueous samples.

Objective: To extract TCPP from water samples for GC-MS analysis, using Tris(1-chloro-2-
propyl) phosphate-d18 as an internal standard.

Materials:

Water sample (1 L)
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Tris(1-chloro-2-propyl) phosphate-d18 internal standard solution (in a solvent like acetone

or ethyl acetate)

Dichloromethane (DCM), HPLC grade

Sodium sulfate, anhydrous

Separatory funnel (2 L)

Rotary evaporator

Concentrator tube

GC vials

Procedure:

Spike the 1 L water sample with a known amount of Tris(1-chloro-2-propyl) phosphate-
d18 internal standard solution.

Transfer the spiked water sample to a 2 L separatory funnel.

Add 60 mL of DCM to the separatory funnel.

Shake the funnel vigorously for 2 minutes, periodically venting to release pressure.

Allow the layers to separate and drain the lower organic layer into a flask containing

anhydrous sodium sulfate.

Repeat the extraction twice more with fresh 60 mL portions of DCM, combining the organic

extracts.

Dry the combined extract over anhydrous sodium sulfate for at least 10 minutes.

Decant the dried extract and concentrate it to approximately 1 mL using a rotary evaporator.

Further concentrate the extract to a final volume of 0.5 mL under a gentle stream of nitrogen.

Transfer the final extract to a GC vial for analysis.
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Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
Objective: To quantify the concentration of TCPP in the prepared extract using GC-MS with

Tris(1-chloro-2-propyl) phosphate-d18 as an internal standard.

Instrumentation:

Gas chromatograph coupled with a mass spectrometer (e.g., Agilent 7890A GC with 5975C

MS)

Capillary column (e.g., HP-5MS, 30 m x 0.25 mm i.d., 0.25 µm film thickness)

GC Conditions:

Injector: Splitless mode at 280 °C

Carrier Gas: Helium at a constant flow rate of 1.2 mL/min

Oven Temperature Program:

Initial temperature: 70 °C, hold for 2 minutes

Ramp 1: 15 °C/min to 200 °C

Ramp 2: 10 °C/min to 280 °C, hold for 5 minutes

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV

Acquisition Mode: Selected Ion Monitoring (SIM)

Monitor characteristic ions for both TCPP and Tris(1-chloro-2-propyl) phosphate-d18.

Quantification: A calibration curve is constructed by analyzing a series of standards containing

known concentrations of TCPP and a constant concentration of the Tris(1-chloro-2-propyl)
phosphate-d18 internal standard. The concentration of TCPP in the sample is determined by
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comparing the ratio of the peak area of the analyte to the peak area of the internal standard

against the calibration curve.

Toxicological Profile and Signaling Pathways
While Tris(1-chloro-2-propyl) phosphate-d18 is used in analytical settings, the toxicological

profile of its non-deuterated form, TCPP, is of significant interest to researchers. Studies have

shown that TCPP can induce various cellular and molecular effects.

Overview of TCPP Toxicity
TCPP exposure has been linked to several adverse health effects, including:

Oxidative Stress: TCPP can lead to an imbalance between the production of reactive oxygen

species (ROS) and the antioxidant capacity of cells, resulting in oxidative damage.[3][4]

Apoptosis: Studies have demonstrated that TCPP can induce programmed cell death, or

apoptosis, in various cell types.[3]

Endocrine Disruption: There is evidence to suggest that TCPP can interfere with the

endocrine system, potentially affecting hormone signaling pathways.[4][5]

Genotoxicity: Some studies have indicated that TCPP may have genotoxic potential, causing

damage to DNA.[3][6]

Signaling Pathways
The following diagrams illustrate the logical relationships and workflows related to TCPP's

toxicological effects and its analysis.

Sample Preparation Workflow

Water Sample Spiking with d18-TCPP Liquid-Liquid Extraction Concentration GC-MS Analysis

Click to download full resolution via product page
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Caption: Workflow for the analysis of TCPP in water samples.
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Caption: Postulated signaling pathway of TCPP-induced toxicity.

Synthesis
The industrial synthesis of the unlabeled Tris(1-chloro-2-propyl) phosphate involves the

reaction of phosphoryl chloride with propylene oxide.[2][7] This process can be carried out in a

batchwise or continuous manner, often in the presence of a catalyst.[7] The synthesis of the

deuterated analog, Tris(1-chloro-2-propyl) phosphate-d18, would likely follow a similar

chemical route, utilizing deuterated propylene oxide as a starting material.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b12377662?utm_src=pdf-body-img
https://en.wikipedia.org/wiki/Tris(chloropropyl)_phosphate
https://hpvchemicals.oecd.org/UI/handler.axd?id=2d21fd8a-1b05-4c2e-b698-7a45672c51af
https://hpvchemicals.oecd.org/UI/handler.axd?id=2d21fd8a-1b05-4c2e-b698-7a45672c51af
https://www.benchchem.com/product/b12377662?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12377662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phosphoryl Chloride

ReactionPropylene Oxide

Catalyst

Crude TCPP Purification Final Product

Click to download full resolution via product page

Caption: General synthesis pathway for Tris(1-chloro-2-propyl) phosphate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Tris(1-chloro-2-propyl) Phosphate-
d18]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12377662#tris-1-chloro-2-propyl-phosphate-d18-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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